![molecular formula C23H30N2O2 B257388 2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide](/img/structure/B257388.png)
2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide, also known as MPMPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide involves its binding to the sigma-1 receptor, which is a chaperone protein that is involved in regulating the function of various ion channels, enzymes, and receptors. This compound has been shown to modulate the activity of the sigma-1 receptor, leading to changes in cellular signaling pathways and physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including modulation of neurotransmitter release, inhibition of voltage-gated calcium channels, and regulation of mitochondrial function. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide in lab experiments is its high affinity and selectivity for the sigma-1 receptor, which allows for specific modulation of this receptor. However, one limitation is that this compound is not very water-soluble, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for research on 2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide, including the development of more water-soluble analogs, the investigation of its potential therapeutic applications in neurodegenerative diseases, and the exploration of its role in other physiological and pathological processes. Additionally, the development of more specific and potent sigma-1 receptor modulators could lead to the discovery of new therapeutic targets for various diseases.
Synthesis Methods
The synthesis of 2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide involves the reaction of 2-(2-methylphenoxy)acetamide with 2-(4-methylphenyl)-2-(1-piperidinyl)ethylamine in the presence of a base. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-(1-piperidinyl)ethyl]acetamide has been studied extensively for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological and pathological processes, including pain perception, neuroprotection, and addiction. This compound has been used as a tool to study the sigma-1 receptor and its role in these processes.
properties
Molecular Formula |
C23H30N2O2 |
---|---|
Molecular Weight |
366.5 g/mol |
IUPAC Name |
2-(2-methylphenoxy)-N-[2-(4-methylphenyl)-2-piperidin-1-ylethyl]acetamide |
InChI |
InChI=1S/C23H30N2O2/c1-18-10-12-20(13-11-18)21(25-14-6-3-7-15-25)16-24-23(26)17-27-22-9-5-4-8-19(22)2/h4-5,8-13,21H,3,6-7,14-17H2,1-2H3,(H,24,26) |
InChI Key |
LTKKMWRGTJAVBE-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(CNC(=O)COC2=CC=CC=C2C)N3CCCCC3 |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)COC2=CC=CC=C2C)N3CCCCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.